Cas no 195319-52-9 (1-(6-Bromo-5-methylpyridin-3-yl)ethanone)

• Product Name: 1-(6-Bromo-5-methylpyridin-3-yl)ethanone
• CAS No: 195319-52-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD17014991
• CID: 4827685
• Update Time: 2025-10-25

1-(6-Bromo-5-methylpyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-5-methylpyridin-3-yl)ethanone
• 5-Acetyl-2-Bromo-3-Picoline
• AMY17710
• 1-(6-Bromo-5-methyl-pyridin-3-yl)-ethanone
• Ethanone, 1-(6-bromo-5-methyl-3-pyridinyl)-

• MDL： MFCD17014991
• Inchi： 1S/C8H8BrNO/c1-5-3-7(6(2)11)4-10-8(5)9/h3-4H,1-2H3
• InChI Key： VTWMRYSTUSOHET-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=N1)C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 1-(6-Bromo-5-methylpyridin-3-yl)ethanone

Comprehensive Overview of 1-(6-Bromo-5-methylpyridin-3-yl)ethanone (CAS No. 195319-52-9): Properties, Applications, and Industry Insights

1-(6-Bromo-5-methylpyridin-3-yl)ethanone, identified by its CAS number 195319-52-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a 6-bromo-5-methylpyridin-3-yl moiety with an ethanone functional group. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's relevance has surged in recent years due to the growing demand for heterocyclic building blocks in medicinal chemistry. Researchers are increasingly focusing on pyridine-based compounds like 1-(6-Bromo-5-methylpyridin-3-yl)ethanone for their potential in addressing challenges such as drug resistance and selective pest control. This aligns with current trends in green chemistry and sustainable synthesis, where efficient molecular design plays a crucial role in reducing environmental impact.

From a synthetic chemistry perspective, CAS 195319-52-9 offers several advantages. The bromine atom at the 6-position provides an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This versatility makes it particularly valuable in high-throughput screening and combinatorial chemistry approaches that are central to modern drug discovery programs. The methyl group at the 5-position adds steric and electronic effects that can influence the compound's reactivity and the properties of resulting derivatives.

In the context of analytical characterization, 1-(6-Bromo-5-methylpyridin-3-yl)ethanone typically exhibits distinct spectral features. Nuclear Magnetic Resonance (NMR) spectroscopy reveals characteristic signals for the aromatic protons, methyl group, and carbonyl carbon. Mass spectrometry analysis confirms the molecular ion peak corresponding to its molecular weight, while infrared spectroscopy clearly shows the carbonyl stretch vibration. These analytical signatures are crucial for quality control in chemical manufacturing and process development.

The compound's stability profile and handling considerations are important for laboratory applications. While not classified as hazardous under standard conditions, proper storage in ambient temperature and dry environments is recommended to maintain its integrity. The growing interest in stable intermediates for multi-step synthesis has increased the demand for reliable compounds like 1-(6-Bromo-5-methylpyridin-3-yl)ethanone that can withstand various reaction conditions without decomposition.

Recent advancements in catalyzed organic transformations have opened new possibilities for utilizing this compound. Researchers are exploring its potential in photocatalyzed reactions and electrochemical synthesis, areas that align with the pharmaceutical industry's push toward more sustainable manufacturing processes. The compound's compatibility with these emerging technologies positions it as a future-proof building block in medicinal chemistry and material science applications.

From a commercial availability standpoint, CAS 195319-52-9 is offered by several specialty chemical suppliers with varying purity grades. The compound's pricing reflects its value as a research-grade chemical, with costs influenced by scale of production and purification methods. Current market trends show increasing demand for such custom synthetic intermediates, particularly from contract research organizations and academic institutions engaged in structure-activity relationship studies.

The intellectual property landscape surrounding 1-(6-Bromo-5-methylpyridin-3-yl)ethanone derivatives is evolving rapidly. Patent databases reveal numerous applications where this scaffold has been incorporated into potential therapeutic agents, particularly in areas addressing neurological disorders and metabolic diseases. This highlights the compound's significance in addressing current healthcare challenges through innovative chemical design.

Quality assurance protocols for 1-(6-Bromo-5-methylpyridin-3-yl)ethanone typically involve rigorous analytical testing to ensure batch-to-batch consistency. Modern quality control laboratories employ techniques like HPLC with UV detection to verify purity, while residual solvent analysis ensures compliance with ICH guidelines. These measures are particularly important when the compound is intended for use in GMP-compliant synthesis of active pharmaceutical ingredients.

Looking toward future applications, researchers are investigating the potential of 195319-52-9 derivatives in bioconjugation chemistry and probe development for biological imaging. The compound's structural features make it amenable to modifications that could yield fluorescent tags or affinity probes for studying biological systems. This aligns with the broader scientific community's interest in chemical biology tools and diagnostic agents.

In conclusion, 1-(6-Bromo-5-methylpyridin-3-yl)ethanone represents a versatile and valuable compound in modern chemical research. Its applications span from traditional medicinal chemistry to cutting-edge areas like green synthesis and chemical biology. As the demand for specialized heterocyclic compounds continues to grow, this brominated pyridine derivative is poised to play an increasingly important role in scientific innovation and industrial applications across multiple disciplines.